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Introduction
AS8351 is a small molecule inhibitor of KDM5B (Lysine-specific demethylase 5B), an enzyme

that plays a crucial role in regulating chromatin structure. By inhibiting KDM5B, AS8351
facilitates the maintenance of active chromatin marks, thereby promoting the expression of

genes associated with pluripotency and specific cell lineages. This property has made AS8351
a valuable tool in the field of cellular reprogramming, particularly in the direct conversion of

somatic cells into other desired cell types, bypassing the need for genetic manipulation. These

application notes provide a comprehensive overview of the cell types responsive to AS8351-

mediated reprogramming, detailed experimental protocols, and an analysis of the underlying

signaling pathways.

Cell Types Responsive to AS8351-Mediated
Reprogramming
Currently, the primary and most well-documented cell type responsive to AS8351-mediated

reprogramming is the human fibroblast. Specifically, AS8351 is a key component of a nine-
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small-molecule cocktail, referred to as "9C," that has been successfully used to convert human

foreskin fibroblasts (HFFs) and human fetal lung fibroblasts into chemically induced

cardiomyocyte-like cells (ciCMs).[1][2][3][4] While research is ongoing, the principles of

epigenetic modification suggest that other somatic cell types may also be amenable to

reprogramming protocols that include AS8351, although specific cocktails and conditions would

likely require optimization.

Quantitative Data on Reprogramming Efficiency
The efficiency of cellular reprogramming can be influenced by various factors, including the

specific cocktail of small molecules used, the duration of treatment, and the starting cell

population. The following table summarizes the quantitative data available for the

reprogramming of human fibroblasts using the 9C cocktail containing AS8351.

Starting
Cell Type

Target Cell
Type

Reprogram
ming
Cocktail

Key Small
Molecule
(Concentrat
ion)

Reprogram
ming
Efficiency

Reference(s
)

Human

Foreskin

Fibroblasts

(HFFs)
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9C Cocktail
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µM)

Approximatel

y 7% positive
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(cTnT)

[4]

Human Fetal

Lung

Fibroblasts
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Cardiomyocyt
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9C Cocktail
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µM)

Data not
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ng was

reported.

[1][2]

Experimental Protocols

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC8699771/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7390466/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10864899/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4004339/
https://www.benchchem.com/product/b10769543/docs?utm_src=pdf-body#application-notes-and-protocols-for-as8351-mediated-cellular-reprogramming
https://www.benchchem.com/product/b10769543/docs?utm_src=pdf-body#application-notes-and-protocols-for-as8351-mediated-cellular-reprogramming
https://pmc.ncbi.nlm.nih.gov/articles/PMC4004339/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8699771/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7390466/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10769543?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


This section provides a detailed protocol for the direct reprogramming of human fibroblasts into

cardiomyocyte-like cells using the 9C small molecule cocktail, which includes AS8351.

Protocol: Reprogramming of Human Fibroblasts into
Cardiomyocyte-like Cells
Materials:

Human Foreskin Fibroblasts (HFFs)

Basal Medium: Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal

Bovine Serum (FBS), 1% Non-Essential Amino Acids (NEAA), and 1% Penicillin-

Streptomycin.

9C Small Molecule Cocktail:

CHIR99021 (10 µM)

A83-01 (1 µM)

BIX01294 (1 µM)

AS8351 (1 µM)

SC1 (1 µM)

Y27632 (10 µM)

OAC2 (5 µM)

SU16F (5 µM)

JNJ10198409 (0.1 µM)

Cardiac Induction Medium (CIM):

RPMI 1640 medium
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B27 Supplement

Activin A (10 ng/mL)

BMP4 (25 ng/mL)

VEGF (10 ng/mL)

CHIR99021 (12 µM)

Tissue culture plates

Standard cell culture incubator (37°C, 5% CO2)

Procedure:

Cell Seeding:

Plate Human Foreskin Fibroblasts (HFFs) in a 6-well plate at a density of 5 x 10^4 cells

per well.

Culture the cells in Basal Medium overnight to allow for attachment.

Initiation of Reprogramming (9C Treatment):

On Day 1, replace the Basal Medium with fresh Basal Medium containing the 9C small

molecule cocktail.

Culture the cells for 6 days, replacing the medium with fresh 9C-containing medium every

2 days.

Cardiac Induction (CIM Treatment):

On Day 7, aspirate the 9C-containing medium and wash the cells once with PBS.

Add the Cardiac Induction Medium (CIM) to the cells.

Culture the cells for an additional 5 days, replacing the CIM every 2 days.
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Maturation and Observation:

After the 5-day CIM treatment (Day 12 of the protocol), switch to a maturation medium,

which can be a 1:1 mixture of DMEM/F12 and Neurobasal medium supplemented with

B27 and N2 supplements.

Continue to culture the cells, monitoring for the appearance of spontaneously contracting

cardiomyocyte-like cells. Beating can typically be observed between days 10 and 30 of the

entire process.

Characterization of Reprogrammed Cells:

Perform immunofluorescence staining for cardiac-specific markers such as cardiac

troponin T (cTnT), α-actinin, and myosin heavy chain.

Assess the electrophysiological properties of the reprogrammed cells using techniques

like patch-clamping to confirm their cardiomyocyte-like identity.

Signaling Pathways and Mechanisms of Action
The 9C cocktail exerts its reprogramming effects through the coordinated modulation of

multiple signaling pathways and epigenetic mechanisms. AS8351 plays a critical role in this

process by creating a more permissive chromatin state for gene expression changes.
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AS8351 Mechanism of Action

The diagram above illustrates the proposed mechanism of action for AS8351. By inhibiting the

KDM5B histone demethylase, AS8351 prevents the removal of the H3K4me3 active chromatin

mark. This leads to a more "open" chromatin state, making the DNA more accessible to

transcription factors and enabling the expression of genes crucial for both pluripotency and

cardiac lineage specification.

The other components of the 9C cocktail target key signaling pathways involved in

development and cell fate decisions:
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Signaling Pathways Targeted by the 9C Cocktail

This diagram provides a high-level overview of the signaling pathways and cellular processes

targeted by the individual components of the 9C cocktail, which collectively drive the

reprogramming of fibroblasts into cardiomyocytes.

Experimental Workflow
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The overall experimental workflow for AS8351-mediated reprogramming of fibroblasts into

cardiomyocytes is a multi-stage process that involves careful timing and media changes.

Phase 1: Preparation

Phase 2: Reprogramming Induction

Phase 3: Cardiac Induction

Phase 4: Maturation and Analysis

Start:
Human Fibroblasts

Seed Fibroblasts
in Basal Medium

Day 1-6:
Treat with 9C Cocktail

(including AS8351)

24 hours

Day 7-11:
Treat with Cardiac

Induction Medium (CIM)

Day 12 onwards:
Culture in Maturation Medium

Characterization:
- Beating Assay

- Immunofluorescence
- Electrophysiology
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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